Zirconium, [2,2-bis[(2-propenyloxy-kappaO)methyl]-1-butanolato-kappaO]tris(2-propenoato-kappaO)-

• CAS No.: 146987-99-7
• Molecular Formula: C21H34O9Zr
• Molecular Weight: 521.7 g/mol
• IUPAC Name: 2,2-bis(prop-2-enoxymethyl)butan-1-ol;prop-2-enoic acid;zirconium
• InChI: InChI=1S/C12H22O3.3C3H4O2.Zr/c1-4-7-14-10-12(6-3,9-13)11-15-8-5-2;3*1-2-3(4)5;/h4-5,13H,1-2,6-11H2,3H3;3*2H,1H2,(H,4,5)
• InChI Key: PEROSZOEYZFJCB-UHFFFAOYSA-N
• SMILES: CCC(CO)(COCC=C)COCC=C.C=CC(=O)O.C=CC(=O)O.C=CC(=O)O.[Zr]

Description

Zirconium, [2,2-bis[(2-propenyloxy-kappaO)methyl]-1-butanolato-kappaO]tris(2-propenoato-kappaO)- is a complex organometallic compound This compound is characterized by its unique structure, which includes zirconium coordinated with multiple organic ligands

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Zirconium, [2,2-bis[(2-propenyloxy-kappaO)methyl]-1-butanolato-kappaO]tris(2-propenoato-kappaO)- typically involves the reaction of zirconium precursors with organic ligands under controlled conditions. One common method includes the use of zirconium tetrachloride as a starting material, which reacts with 2,2-bis[(2-propenyloxy)methyl]-1-butanol and propenoic acid in the presence of a base to facilitate ligand exchange and coordination.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and advanced purification techniques such as crystallization or chromatography to ensure the final product meets the required specifications.

Chemical Reactions Analysis

Types of Reactions

Zirconium, [2,2-bis[(2-propenyloxy-kappaO)methyl]-1-butanolato-kappaO]tris(2-propenoato-kappaO)- can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions, leading to the formation of zirconium oxides and modified organic ligands.

Reduction: Reduction reactions may involve the use of reducing agents like hydrogen or hydrides, resulting in the formation of zirconium hydrides and altered organic components.

Substitution: Ligand substitution reactions can occur, where one or more of the organic ligands are replaced by other ligands, altering the compound’s properties.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like oxygen or peroxides, reducing agents such as lithium aluminum hydride, and various organic ligands for substitution reactions. Reaction conditions typically involve controlled temperatures, pressures, and inert atmospheres to prevent unwanted side reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield zirconium oxides, while substitution reactions can produce a variety of zirconium-organic complexes with different ligands.

Scientific Research Applications

Zirconium, [2,2-bis[(2-propenyloxy-kappaO)methyl]-1-butanolato-kappaO]tris(2-propenoato-kappaO)- has several scientific research applications, including:

Chemistry: Used as a catalyst in organic synthesis and polymerization reactions due to its ability to coordinate with various substrates.

Biology: Investigated for its potential use in biomedical applications, such as drug delivery systems and imaging agents, owing to its unique coordination chemistry.

Medicine: Explored for its potential in developing new therapeutic agents, particularly in targeting specific biological pathways.

Industry: Utilized in the production of advanced materials, including coatings, adhesives, and composites, due to its stability and reactivity.

Mechanism of Action

The mechanism by which Zirconium, [2,2-bis[(2-propenyloxy-kappaO)methyl]-1-butanolato-kappaO]tris(2-propenoato-kappaO)- exerts its effects involves its ability to coordinate with various substrates and facilitate chemical transformations. The molecular targets and pathways involved depend on the specific application. For example, in catalysis, the compound may activate substrates by coordinating with them and lowering the activation energy of the reaction.

Comparison with Similar Compounds

Similar Compounds

Zirconium acetylacetonate: Another zirconium complex with different organic ligands, used in similar applications but with distinct properties.

Zirconium propionate: A simpler zirconium-organic compound with fewer ligands, offering different reactivity and stability.

Uniqueness

Zirconium, [2,2-bis[(2-propenyloxy-kappaO)methyl]-1-butanolato-kappaO]tris(2-propenoato-kappaO)- is unique due to its specific combination of ligands, which provide a balance of stability and reactivity. This makes it particularly useful in applications requiring precise control over chemical transformations and material properties.